Cas no 1880764-57-7 (Methyl 2-(3-methyl-1,2-thiazol-5-yl)propanoate)

• Product Name: Methyl 2-(3-methyl-1,2-thiazol-5-yl)propanoate
• CAS No: 1880764-57-7
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5711414
• PubChem ID: 130837923
• Update Time: 2025-09-28

Methyl 2-(3-methyl-1,2-thiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1138077
• 1880764-57-7
• Methyl2-(3-methyl-1,2-thiazol-5-yl)propanoate
• Methyl 2-(3-methyl-1,2-thiazol-5-yl)propanoate
• 5-Isothiazoleacetic acid, α,3-dimethyl-, methyl ester

• Inchi： 1S/C8H11NO2S/c1-5-4-7(12-9-5)6(2)8(10)11-3/h4,6H,1-3H3
• InChI Key： GXYIOAALIIJOIP-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C(C(=O)OC)C

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 187.6±22.0 °C(Predicted)
• pka: 4.32±0.38(Predicted)